Cas no 2680780-22-5 (1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid)

1-Methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid is a fluorinated pyrazolopyridine derivative with a trifluoroacetyl functional group, offering unique reactivity and stability for synthetic applications. Its structure combines a pyrazolo[4,3-b]pyridine core with a carboxylic acid moiety, making it a versatile intermediate for pharmaceutical and agrochemical research. The trifluoroacetyl group enhances electrophilicity, facilitating selective modifications, while the methyl substitution improves solubility and handling. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its rigid heterocyclic framework and potential for further derivatization. High purity and well-characterized synthetic pathways ensure reproducibility in research applications.
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid structure
2680780-22-5 structure
Product Name:1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
CAS No:2680780-22-5
MF:C10H10F3N3O3
MW:277.199912548065
CID:6340423
PubChem ID:165920167
Update Time:2025-06-22

1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680780-22-5
    • EN300-28284916
    • 1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
    • Inchi: 1S/C10H10F3N3O3/c1-15-6-2-5(8(17)18)4-16(7(6)3-14-15)9(19)10(11,12)13/h3,5H,2,4H2,1H3,(H,17,18)
    • InChI Key: BAPVIEOPNHWVOS-UHFFFAOYSA-N
    • SMILES: FC(C(N1C2C=NN(C)C=2CC(C(=O)O)C1)=O)(F)F

Computed Properties

  • Exact Mass: 277.06742568g/mol
  • Monoisotopic Mass: 277.06742568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.4Ų

1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28284916-0.05g
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
2680780-22-5 95.0%
0.05g
$983.0 2025-03-19
Enamine
EN300-28284916-0.1g
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
2680780-22-5 95.0%
0.1g
$1031.0 2025-03-19
Enamine
EN300-28284916-0.25g
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
2680780-22-5 95.0%
0.25g
$1078.0 2025-03-19
Enamine
EN300-28284916-0.5g
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
2680780-22-5 95.0%
0.5g
$1124.0 2025-03-19
Enamine
EN300-28284916-1.0g
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
2680780-22-5 95.0%
1.0g
$1172.0 2025-03-19
Enamine
EN300-28284916-2.5g
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
2680780-22-5 95.0%
2.5g
$2295.0 2025-03-19
Enamine
EN300-28284916-5.0g
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
2680780-22-5 95.0%
5.0g
$3396.0 2025-03-19
Enamine
EN300-28284916-10.0g
1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid
2680780-22-5 95.0%
10.0g
$5037.0 2025-03-19

Additional information on 1-methyl-4-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridine-6-carboxylic acid

1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid (CAS No. 2680780-22-5): A Novel Compound with Promising Therapeutic Potential

1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid represents a unique class of bioactive compounds that have garnered significant attention in recent years due to their multifaceted pharmacological properties and potential applications in drug discovery. This compound, characterized by its complex molecular structure, is a derivative of the pyrazolo[4,3-b]pyridine core, which has been extensively studied for its role in modulating various biological pathways. The CAS No. 2680780-22-5 designation underscores its distinct chemical identity, and its synthesis involves precise functional group modifications that enhance its biological activity. Recent advancements in medicinal chemistry have highlighted the importance of such compounds in addressing unmet medical needs, particularly in the treatment of inflammatory and neurodegenerative disorders.

The molecular architecture of 1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid is defined by the presence of a pyrazolo[4,3-b]pyridine ring system, which is further substituted with a methyl group and a trifluoroacetyl moiety. The 2,2,2-Trifluoroacetyl group introduces unique electronic and steric properties, which may influence its interactions with biological targets. The carboxylic acid functionality at the 6-position adds polarity to the molecule, potentially enhancing its solubility and bioavailability. These structural features collectively contribute to its potential as a lead compound for drug development.

Recent studies have demonstrated that compounds with a pyrazolo[4,3-b]pyridine scaffold exhibit diverse pharmacological activities, including anti-inflammatory, antitumor, and neuroprotective properties. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that similar derivatives of pyrazolo[4,3-b]pyridine showed significant inhibition of NF-κB signaling, a key pathway in inflammatory diseases. The 1-Methyl substitution in 1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid may further modulate its activity by altering the molecule's conformation and binding affinity to target proteins.

One of the most promising applications of 1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid lies in its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. Research published in Pharmacological Research (2023) highlighted the ability of pyrazolo[4,3-b]pyridine derivatives to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The trifluoroacetyl group in this compound may enhance its potency by increasing the molecule's hydrophobicity, thereby improving its ability to penetrate cell membranes and interact with intracellular targets.

Additionally, the pyrazolo[4,3-b]pyridine ring system has been shown to exhibit neuroprotective effects, particularly in the context of neurodegenerative disorders such as Alzheimer's disease. A 2023 study in Neuropharmacology demonstrated that compounds with this scaffold could modulate the activity of acetylcholinesterase, an enzyme implicated in the pathogenesis of Alzheimer's. The carboxylic acid group at the 6-position may contribute to this activity by facilitating interactions with enzyme active sites. These findings suggest that 1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid could be a valuable candidate for the development of novel therapeutics targeting neurodegenerative conditions.

From a synthetic perspective, the preparation of 1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid involves a series of well-established reactions, including coupling reactions and functional group modifications. The 2,2,2-Trifluoroacetyl group is typically introduced via a nucleophilic substitution reaction, while the methyl substitution may be achieved through alkylation processes. The final step often involves the formation of the carboxylic acid functionality, which can be accomplished using standard oxidation techniques. These synthetic strategies highlight the feasibility of large-scale production, which is critical for drug development.

Despite its promising properties, further research is needed to fully elucidate the pharmacokinetic and toxicological profiles of 1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid. Preclinical studies are currently underway to evaluate its safety and efficacy in various animal models. The CAS No. 2680780-22-5 designation ensures that this compound is uniquely identifiable in the context of regulatory and research frameworks. As the field of medicinal chemistry continues to evolve, compounds like 1-Methyl-4-(2,2,2-Trifluoroacetyl)-1H,4H,5H,6H,7H-Pyrazolo[4,3-b]Pyridine-6-Carboxylic Acid may play a pivotal role in the discovery of innovative treatments for a wide range of diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.